N-[(E)-[5-(4-nitrophenyl)furan-2-yl]methylideneamino]-1,3-benzodioxole-5-carboxamide

• Molecular Formula: C19H13N3O6
• Molecular Weight: 379.3 g/mol
• IUPAC Name: N-[(E)-[5-(4-nitrophenyl)furan-2-yl]methylideneamino]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C19H13N3O6/c23-19(13-3-7-17-18(9-13)27-11-26-17)21-20-10-15-6-8-16(28-15)12-1-4-14(5-2-12)22(24)25/h1-10H,11H2,(H,21,23)/b20-10+
• InChI Key: UZQVNUQKFRFJTB-KEBDBYFISA-N
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)N/N=C/C3=CC=C(O3)C4=CC=C(C=C4)[N+](=O)[O-]
• SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)NN=CC3=CC=C(O3)C4=CC=C(C=C4)[N+](=O)[O-]

Description

N-[[5-(4-nitrophenyl)-2-furanyl]methylideneamino]-1,3-benzodioxole-5-carboxamide is a member of benzodioxoles.

Scientific Research Applications

Antibacterial Activity

Nitrofurantoin®, an effective drug for urinary infectious diseases, has analogs bearing furan and pyrazole scaffolds, including N-aryl-3-(arylamino)-5-(((5-substituted furan-2-yl)methylene)amino)-1H-pyrazole-4-carboxamide, which have been synthesized and evaluated for their antibacterial properties against Gram-positive and Gram-negative bacteria. These analogs show promise as antibacterial agents (Hassan et al., 2020).

Anti-Leishmanial Activity

Nitroaromatic compounds, including derivatives similar to the specified compound, have been synthesized and characterized, demonstrating potential as anti-leishmanial agents. Their structure and efficacy in inhibiting the growth of Leishmania infantum have been evaluated, highlighting their potential as veterinary drugs for combating leishmaniasis (Dias et al., 2015).

Synthesis and Transformations

Research into the synthesis and transformation of related furan-carboxamide compounds has been conducted, exploring various methods for producing these compounds and their potential for further chemical modifications. These studies contribute to the understanding of the chemical properties and reactivity of such compounds (El’chaninov et al., 2017).

Antimicrobial Activities

A carboxylic acid derivative, similar in structure to the specified compound, has been synthesized and used to form organotin(IV) complexes. These complexes have been tested for their in vitro antimicrobial activity against a range of fungi and bacteria, showing significant biocidal properties. The study enhances the understanding of the potential of such compounds in antimicrobial applications (Dias et al., 2015).

Corrosion Inhibition

Compounds structurally similar to the specified compound have been synthesized and evaluated for their ability to inhibit corrosion on carbon steel surfaces. These studies contribute valuable insights into the potential application of such compounds in materials science, particularly in corrosion prevention (Palayoor et al., 2017).